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Compound of Interest

Compound Name: Luteolin-7,3-diglucoside

Cat. No.: B14866047

Get Quote

Comparative Analysis of Structural Dynamics, Pharmacokinetics, and Therapeutic

Applications[1][2]

Executive Summary
This technical guide provides a rigorous comparison between Luteolin-7-O-glucoside

(Cynaroside) and its disaccharide variant, Luteolin-7,3'-diglucoside.[1][2][3] While both

compounds serve as glycosidic precursors to the bioactive aglycone luteolin, they exhibit

distinct physicochemical properties and pharmacological profiles.[3]

Luteolin-7-O-glucoside is the industry standard for general anti-inflammatory and antioxidant

applications, characterized by well-defined hydrolysis kinetics and broad distribution in

medicinal plants like Cynara scolymus (Artichoke) and Lonicera japonica.[1][2][3]

Luteolin-7,3'-diglucoside is a specialized, high-polarity variant found in Luffa cylindrica and

Vicia species.[1][2][3] Its unique "double-sugar" structure confers superior water solubility

and specific activity against ocular pathologies (cataracts) via aldose reductase inhibition,

distinguishing it from the monoglucoside.[1][2][3]
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The addition of a second glucose moiety at the 3' position of the B-ring significantly alters the

molecular footprint and polarity of the diglucoside compared to the monoglucoside.

Feature
Luteolin-7-O-glucoside

(Cynaroside)
Luteolin-7,3'-diglucoside

CAS Number 5373-11-5 52187-80-1

Molecular Formula C₂₁H₂₀O₁₁ C₂₇H₃₀O₁₆

Molecular Weight 448.38 g/mol 610.52 g/mol

Glycosylation Sites Position 7 (A-ring)
Position 7 (A-ring) & Position 3'

(B-ring)

Polarity Moderate (Amphiphilic) High (Hydrophilic)

Solubility (Water)
Low to Moderate (~0.0012

mg/mL)*

High (Enhanced by 3'-OH

glycosylation)

Primary Sources
Artichoke, Honeysuckle,

Chrysanthemum

Luffa cylindrica, Vicia spp.,

Reseda luteola

*Solubility data varies by crystalline form; diglucosides generally exhibit >100x aqueous

solubility compared to monoglucosides.[1]

Structural Impact on Steric Hindrance
Cynaroside: The single glucose at C7 shields the A-ring hydroxyl but leaves the catechol

moiety (3',4'-OH) on the B-ring exposed.[1][2][3] This exposed catechol group is critical for

direct antioxidant radical scavenging.[2][3]

Diglucoside: The additional glucose at C3' blocks one half of the catechol group.[2][3] This

steric bulk reduces immediate radical scavenging capacity in vitro but protects the B-ring

from premature metabolic conjugation (e.g., methylation) until hydrolysis occurs.[1][2][3]

Pharmacokinetics: Absorption and Hydrolysis Pathways
The bioavailability of these compounds is governed by their hydrolysis rates.[2][3] Neither

glycoside is absorbed intact in significant quantities; they must be hydrolyzed to the aglycone
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(luteolin) by

-glucosidases.[1][2][3]

Mechanism of Action
Luteolin-7-O-glucoside: Rapidly hydrolyzed by Lactase Phlorizin Hydrolase (LPH) at the

brush border of the small intestine.[1][2][3] The resulting aglycone passively diffuses into

enterocytes.[2][3]

Luteolin-7,3'-diglucoside: Requires a two-step hydrolysis.[1][2][3] The steric bulk at the 3'

position may delay interaction with LPH, potentially shifting absorption distally towards the

colon where cytosolic

-glucosidase (CBG) or colonic microbiota play a larger role.[1][2][3]

Metabolic Pathway Visualization
The following diagram illustrates the stepwise biotransformation required to activate the

diglucoside.
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Luteolin-7-O-glucoside
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(MW: 448.4)
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(MW: 286.2)
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Step 2

LPH / 
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Figure 1: Stepwise enzymatic hydrolysis of Luteolin-7,3'-diglucoside to the bioactive aglycone.

[1][2][3]
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While the aglycone is the ultimate effector for systemic issues, the glycosides themselves

possess distinct local activities before hydrolysis.[3]

A. Inflammation & Systemic Health (Cynaroside Dominance)[1][2][3]
Target: STAT3 Signaling & NF-

B.

Mechanism: Cynaroside is a potent prodrug for systemic inflammation.[2][3] Once

hydrolyzed to luteolin, it inhibits the phosphorylation of STAT3, reducing the expression of

pro-inflammatory cytokines (IL-6, IL-22).

Use Case: Rheumatoid arthritis, vascular inflammation, and general antioxidant

supplementation.[3]

B. Ocular Health & Enzyme Inhibition (Diglucoside Dominance)
Target: Aldose Reductase (AR).

Mechanism: The diglucoside has been identified as a specific inhibitor of aldose reductase,

the rate-limiting enzyme in the polyol pathway. By blocking the conversion of glucose to

sorbitol, it prevents osmotic stress in the lens.[3]

Advantage: Its high water solubility allows for potential topical (eye drop) formulation,

whereas the lipophilic aglycone would precipitate.[3]

Use Case: Prevention of diabetic cataracts and inhibition of Ureaplasma urealyticum.[3]

Analytical Methodologies
Differentiation of these two compounds requires precise HPLC-MS workflows due to their

shared aglycone core.[2][3]

HPLC Separation Protocol
Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5

m).[3][4]
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Mobile Phase:

Solvent A: 0.2% Phosphoric Acid or 0.1% Formic Acid in Water.[2][3]

Solvent B: Acetonitrile or Methanol.[2][3]

Gradient: 10-40% B over 20 minutes.

Detection: UV at 350 nm (Characteristic Flavone Band II).[1][2][3][5][6]

Compound Predicted Retention Order Mass Spec (ESI-) [M-H]⁻

Luteolin-7,3'-diglucoside Elutes First (High Polarity) 609 m/z

Luteolin-7-O-glucoside
Elutes Second (Medium

Polarity)
447 m/z

Luteolin (Aglycone) Elutes Last (Low Polarity) 285 m/z

Experimental Workflow: Enzymatic Hydrolysis Assay
To verify the identity of the diglucoside, a sequential hydrolysis assay is recommended:

Preparation: Dissolve 1 mg of isolated diglucoside in 1 mL acetate buffer (pH 5.0).

Initiation: Add 10 units of

-glucosidase (from almonds). Incubate at 37°C.

Sampling: Aliquot at T=0, T=30 min, T=120 min.

Analysis: Inject into HPLC.

Result: You should observe the disappearance of the 609 m/z peak, the transient

appearance of the 447 m/z peak (monoglucoside), and the final accumulation of the 285

m/z peak (aglycone).[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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